Cas no 59902-01-1 (2-Pentenal,5-(methylthio)-2-[(methylthio)methyl]-)

2-Pentenal,5-(methylthio)-2-[(methylthio)methyl]- structure
59902-01-1 structure
Product Name:2-Pentenal,5-(methylthio)-2-[(methylthio)methyl]-
CAS No:59902-01-1
MF:C8H14OS2
MW:190.326159954071
CID:370882
PubChem ID:62159
Update Time:2025-04-19

2-Pentenal,5-(methylthio)-2-[(methylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentenal,5-(methylthio)-2-[(methylthio)methyl]-
    • (Z)-5-methylsulfanyl-2-(methylsulfanylmethyl)pent-2-enal
    • 5-(methylthio)-2-[(methylthio)methyl]pent-2-enal
    • 2,8-Dithianon-4-en-4-carboxaldhyde
    • 2,8-Dithianon-4-ene-4-carboxaldehyde
    • 2-methylthiomethyl-5-methylthio-2-pentenal
    • 2-Methylthiomethyl-5-methylthiopent-2-enal
    • 5-methylsulfanyl-2-methylsulfanylmethyl-pent-2-enal
    • EINECS 261-978-4
    • FEMA No. 3483
    • Methialdol
    • NS00022473
    • 59902-01-1
    • 2,8-Dithianon-4-ene-4-carbaldehyde
    • 5-methylsulfanyl-2-(methylsulfanylmethyl)pent-2-enal
    • DTXSID2069369
    • Q27252943
    • 2-Pentenal, 5-(methylthio)-2-[(methylthio)methyl]-
    • 2-Pentenal, 5-(methylthio)-2-((methylthio)methyl)-
    • 5-(Methylthio)-2-(methylthio)methylpent-2-en-1-al
    • UNII-1V88P20GDW
    • METHIALDOL [FHFI]
    • 2,8-dithianon-4-en-4-carboxaldehyde
    • VVZWQNGEMWJSTM-UHFFFAOYSA-N
    • 5-(METHYLTHIO)-2-(METHYLTHIOMETHYL)-2-PENTENAL
    • SCHEMBL3096029
    • 5-(Methylthio)-2-((methylthio)methyl)pent-2-enal
    • 1V88P20GDW
    • Inchi: 1S/C8H14OS2/c1-10-5-3-4-8(6-9)7-11-2/h4,6H,3,5,7H2,1-2H3
    • InChI Key: VVZWQNGEMWJSTM-UHFFFAOYSA-N
    • SMILES: S(C)CCC=C(C=O)CSC

Computed Properties

  • Exact Mass: 190.04900
  • Monoisotopic Mass: 190.048606
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 67.7

Experimental Properties

  • Density: 1.061±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 318.2°C at 760 mmHg
  • Flash Point: 136.3°C
  • Refractive Index: 1.527
  • Solubility: Slightly soluble (8.4 g/l) (25 º C),
  • PSA: 67.67000
  • LogP: 2.22780
  • FEMA: 3483 | 2,8-DITHIANON-4-EN-4-CARBOXALDEHYDE
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